Cas no 1804060-34-1 (2-(2-Carboxyethyl)-6-hydroxymandelic acid)
2-(2-Carboxyethyl)-6-hydroxymandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Carboxyethyl)-6-hydroxymandelic acid
-
- Inchi: 1S/C11H12O6/c12-7-3-1-2-6(4-5-8(13)14)9(7)10(15)11(16)17/h1-3,10,12,15H,4-5H2,(H,13,14)(H,16,17)
- InChI Key: MIANMKBAWINMIC-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1C(=CC=CC=1CCC(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 290
- XLogP3: 0.8
- Topological Polar Surface Area: 115
2-(2-Carboxyethyl)-6-hydroxymandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026163-250mg |
2-(2-Carboxyethyl)-6-hydroxymandelic acid |
1804060-34-1 | 97% | 250mg |
475.20 USD | 2021-06-18 | |
| Alichem | A015026163-500mg |
2-(2-Carboxyethyl)-6-hydroxymandelic acid |
1804060-34-1 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015026163-1g |
2-(2-Carboxyethyl)-6-hydroxymandelic acid |
1804060-34-1 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
2-(2-Carboxyethyl)-6-hydroxymandelic acid Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 2-(2-Carboxyethyl)-6-hydroxymandelic acid
2-(2-Carboxyethyl)-6-hydroxymandelic Acid (CAS No. 1804060-34-1): A Comprehensive Overview
2-(2-Carboxyethyl)-6-hydroxymandelic acid (CAS No. 1804060-34-1) is a novel compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various applications, including drug development and therapeutic interventions.
The molecular structure of 2-(2-Carboxyethyl)-6-hydroxymandelic acid is defined by its carboxylic acid and hydroxyl functional groups, which confer it with distinct chemical properties. The presence of these functional groups allows for a wide range of chemical reactions and interactions, making it a versatile compound for both synthetic and biological studies.
Recent research has focused on the potential therapeutic applications of 2-(2-Carboxyethyl)-6-hydroxymandelic acid. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which are crucial for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 2-(2-Carboxyethyl)-6-hydroxymandelic acid effectively reduced inflammation in animal models of arthritis, suggesting its potential as an anti-inflammatory agent.
In addition to its anti-inflammatory effects, 2-(2-Carboxyethyl)-6-hydroxymandelic acid has been investigated for its antioxidant properties. Oxidative stress is a key factor in the development and progression of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research published in the Free Radical Biology and Medicine in 2023 found that 2-(2-Carboxyethyl)-6-hydroxymandelic acid significantly scavenges free radicals and protects cells from oxidative damage. This finding highlights the compound's potential as a protective agent against oxidative stress-related conditions.
The pharmacokinetic properties of 2-(2-Carboxyethyl)-6-hydroxymandelic acid have also been studied to assess its suitability for therapeutic use. A study published in the Biochemical Pharmacology in 2023 evaluated the absorption, distribution, metabolism, and excretion (ADME) of the compound. The results indicated that 2-(2-Carboxyethyl)-6-hydroxymandelic acid has favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity, making it a promising candidate for further drug development.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Carboxyethyl)-6-hydroxymandelic acid in human subjects. Preliminary data from phase I clinical trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings are encouraging and support the continuation of clinical trials to further investigate its therapeutic potential.
Beyond its therapeutic applications, 2-(2-Carboxyethyl)-6-hydroxymandelic acid has also been explored for its use in diagnostic imaging. The unique chemical structure of the compound allows it to be labeled with radiotracers or fluorescent markers, enabling its use in non-invasive imaging techniques such as positron emission tomography (PET) or fluorescence imaging. This application could provide valuable insights into disease progression and treatment response.
In conclusion, 2-(2-Carboxyethyl)-6-hydroxymandelic acid (CAS No. 1804060-34-1) is a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments and improving patient outcomes.
1804060-34-1 (2-(2-Carboxyethyl)-6-hydroxymandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)